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Compound of Interest

Compound Name: Factice

Cat. No.: B1173319

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for preventing blooming in rubber compounds using factice.

Frequently Asked Questions (FAQS)

Q1: What is blooming in rubber compounds?

Blooming is the migration of compounding ingredients to the surface of a rubber product,
forming a solid (powdery) or liquid (oily) film.[1][2] This phenomenon occurs when the
concentration of one or more ingredients exceeds its solubility in the rubber matrix. Common
substances that cause blooming include sulfur, accelerators, antioxidants, antiozonants,
plasticizers, and processing aids.[1][2][3] While often a cosmetic issue, severe blooming can
negatively impact the product's tackiness, bondability, and overall performance.[4]

Q2: What is factice and how does it prevent blooming?

Factice is a processing aid in rubber compounding, produced through the vulcanization of
vegetable oils (such as rapeseed or castor oil) with sulfur or other cross-linking agents.[5] It
acts as a "dry plasticizer" and is available in various forms, including brown, white, and amber,
to suit different colored rubber compounds. The primary mechanism by which factice prevents
blooming is its ability to absorb liquid components, such as plasticizers and oils, within the
rubber compound. This absorption prevents these components from migrating to the surface.
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Q3: What are the different types of factice available?
Factice is broadly categorized based on the vulcanizing agent used in its production:
o Brown Factice: Created using sulfur, it is suitable for dark-colored rubber compounds.

o White Factice: Produced with sulfur monochloride, it is used in light-colored or transparent
rubber products.

o Sulfur and Chlorine-Free Factice: Developed using peroxides or isocyanates, this type is
compatible with both sulfur and peroxide cure systems and can be used in a wide range of
elastomers.

The choice of factice depends on the base elastomer, the curing system, and the color
requirements of the final product.

Q4: Besides preventing blooming, what are other benefits of using factice?

The inclusion of factice in rubber formulations offers several advantages:[5]

Improved Processing: It can shorten mixing times, reduce energy consumption, and lower
the risk of scorching.

» Enhanced Dimensional Stability: Factice helps to reduce die swell during extrusion and
shrinkage of the compound.

» Better Filler Dispersion: It aids in the uniform distribution of fillers throughout the rubber
matrix.

e Improved Surface Finish: Products containing factice often exhibit a smoother, more velvety
surface.

Troubleshooting Guide

This guide addresses common issues encountered when using factice to prevent blooming in
rubber compounds.

Problem 1: Blooming still occurs even with the addition of factice.
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Possible Cause

Suggested Solution

Incorrect Factice Dosage

The amount of factice may be insufficient to
absorb all the excess liquid components.
Incrementally increase the dosage of factice in
your formulation. Start with a 5-10 phr (parts per
hundred rubber) addition and adjust as needed

based on experimental results.

Incompatible Factice Type

The type of factice used may not be suitable for
the specific polymer system or the blooming
ingredient. For instance, a general-purpose
brown factice might not be as effective in a
peroxide-cured system. Consult the factice
supplier for the appropriate grade for your
application. Consider a sulfur and chlorine-free

factice for broader compatibility.

Poor Dispersion of Factice

If the factice is not evenly distributed within the
rubber matrix, its effectiveness in absorbing
blooming agents will be localized. To improve
dispersion, it is recommended to add factice at
the beginning of the mixing cycle. Ensure your
mixing procedure (time, temperature, and shear)

is adequate for homogeneous incorporation.

Saturation of Factice

The factice may have absorbed its maximum
capacity of liquid ingredients. In such cases, a
combination of approaches is necessary. In
addition to using factice, consider optimizing the
levels of other compounding ingredients that are

prone to blooming.

Problem 2: The physical properties of the rubber compound are negatively affected by the

addition of factice.
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Possible Cause

Suggested Solution

Excessive Factice Dosage

While factice can improve processing, an overly
high dosage can sometimes lead to a reduction
in tensile strength or other mechanical
properties. Re-evaluate the dosage and try to
find a balance between bloom prevention and

the desired physical properties.

Inappropriate Factice Grade

Different grades of factice have varying effects
on the physical properties of the final
compound. For example, some are designed for
soft compounds, while others are not. Request
technical data sheets from your supplier to
select a grade that aligns with your performance

requirements.

Data Presentation

The following table summarizes the oil-bleed preventative effect of brown factice in a rubber

compound.
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Compounding Ingredient Control Compound (phr) Compound with Factice (phr)
SBR 100 100

Carbon Black 50 50

Aromatic Oll 30 30

Stearic Acid 2 2

Zinc Oxide 5 5

Sulfur 1.75 1.75

Accelerator 1 1

Brown Factice 0 15

Oil Bleed (after 7 days at
23°C)

Present None

This table is a representative example based on the "Oil-bleed preventative effect of brown
factice" reference.

Experimental Protocols
Protocol 1: Evaluating the Efficacy of Factice in Preventing Blooming

Objective: To determine the optimal dosage of a specific factice type to prevent blooming in a
given rubber compound.

Methodology:
e Compound Preparation:
o Prepare a control rubber compound known to exhibit blooming.

o Prepare a series of experimental compounds with identical formulations to the control, but
with varying levels of factice (e.g., 5, 10, 15, 20 phr).
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o Ensure a consistent mixing procedure for all batches, adding the factice early in the
mixing cycle to ensure good dispersion.

o Sample Curing:

o Cure standard test plagues (e.g., 150x150x2 mm) from each compound according to the
specified vulcanization parameters (temperature and time).

o After curing, allow the samples to cool to room temperature for 24 hours.
e Accelerated Aging:

o Wipe the surfaces of the cured plaques with a clean, dry cloth to remove any surface
contaminants.

o Place the plaques in a controlled environment to accelerate blooming. Common conditions
include:

» Low temperature storage (e.g., 4°C) to decrease additive solubility.

» Cyclic temperature conditions (e.g., 8 hours at 40°C followed by 16 hours at 5°C) to
simulate service conditions.

e Blooming Evaluation:

o Visually inspect the surface of the plaques for the appearance of a powdery or oily film at
regular intervals (e.g., 24, 48, 96, 168 hours).

o For a more quantitative assessment, the bloomed substance can be carefully scraped
from a defined surface area and weighed.

o Characterize the bloomed substance using Attenuated Total Reflectance-Fourier
Transform Infrared Spectroscopy (ATR-FTIR) to identify the migrating component(s).

Visualizations
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Caption: Mechanism of blooming and its prevention by factice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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